N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide

• IUPAC Name: N-[(3,5-dimethylphenyl)carbamothioyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C19H22N2O2S/c1-12(2)23-17-7-5-15(6-8-17)18(22)21-19(24)20-16-10-13(3)9-14(4)11-16/h5-12H,1-4H3,(H2,20,21,22,24)
• InChI Key: YERRAIMZDMOMHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)NC(=O)C2=CC=C(C=C2)OC(C)C)C
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide, also known as DMTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DMTB is a thiol-based compound that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide is not fully understood, but it is believed to involve the inhibition of the enzyme carbonic anhydrase. Carbonic anhydrase is an enzyme that is involved in many physiological processes, including the regulation of pH. By inhibiting carbonic anhydrase, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide may disrupt these physiological processes, leading to its observed biochemical and physiological effects.
Biochemical and Physiological Effects:
N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide has also been shown to have anti-angiogenic properties, meaning that it can inhibit the growth of blood vessels. This property could be useful in the treatment of diseases such as macular degeneration, which is characterized by the growth of abnormal blood vessels in the eye.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide for lab experiments is its relative ease of synthesis. Additionally, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide has a high degree of stability, which makes it easy to handle and store. However, one of the limitations of N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide. One area of interest is the development of new cancer drugs based on N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide. Additionally, further research is needed to fully understand the mechanism of action of N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide and its potential applications in the treatment of other diseases. Finally, the development of new synthesis methods for N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide could lead to the production of larger quantities of the compound, making it more widely available for research.

Synthesis Methods

The synthesis of N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide involves the reaction of 3,5-dimethylaniline with carbon disulfide and potassium hydroxide to form the corresponding dithiocarbamate salt. This salt is then reacted with 4-isopropoxybenzoyl chloride to yield N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide. The synthesis of N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide is a relatively simple process and can be carried out in a laboratory setting.

Scientific Research Applications

N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide has been shown to have a wide range of applications in scientific research. One of the most promising applications of N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide is in the field of cancer research. N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer drugs. Additionally, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-isopropoxybenzamide has been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as arthritis.